![molecular formula C18H13ClN2O3S B300390 2-Oxo-2-[(4-phenyl-1,3-thiazol-2-yl)amino]ethyl 3-chlorobenzoate](/img/structure/B300390.png)
2-Oxo-2-[(4-phenyl-1,3-thiazol-2-yl)amino]ethyl 3-chlorobenzoate
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Overview
Description
2-Oxo-2-[(4-phenyl-1,3-thiazol-2-yl)amino]ethyl 3-chlorobenzoate is a chemical compound that has gained significant interest in scientific research due to its potential uses in various fields.
Mechanism of Action
The mechanism of action of 2-Oxo-2-[(4-phenyl-1,3-thiazol-2-yl)amino]ethyl 3-chlorobenzoate is not fully understood. However, studies have shown that it induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt pathway. It has also been shown to inhibit bacterial cell growth by disrupting cell membrane integrity.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis in cancer cells, inhibit bacterial cell growth, and exhibit anti-inflammatory properties. Additionally, it has been shown to have low toxicity in normal cells, making it a potentially safe therapeutic agent.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Oxo-2-[(4-phenyl-1,3-thiazol-2-yl)amino]ethyl 3-chlorobenzoate in lab experiments is its potential as a safe and effective therapeutic agent. However, its limited solubility in water can make it difficult to use in certain experiments. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 2-Oxo-2-[(4-phenyl-1,3-thiazol-2-yl)amino]ethyl 3-chlorobenzoate. One area of interest is its potential use in combination with other therapeutic agents to enhance its efficacy. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects. Finally, studies on its potential use as a fluorescent probe for imaging could lead to new diagnostic and therapeutic applications.
Synthesis Methods
The synthesis of 2-Oxo-2-[(4-phenyl-1,3-thiazol-2-yl)amino]ethyl 3-chlorobenzoate involves the reaction between 3-chlorobenzoic acid and 2-aminothiazole in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting intermediate is then reacted with ethyl oxalyl chloride to form the final product.
Scientific Research Applications
2-Oxo-2-[(4-phenyl-1,3-thiazol-2-yl)amino]ethyl 3-chlorobenzoate has shown potential uses in various fields of scientific research. It has been studied as a potential anticancer agent due to its ability to induce apoptosis in cancer cells. It has also been investigated as a potential antibacterial agent against drug-resistant bacteria. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease and as a fluorescent probe for imaging.
properties
Molecular Formula |
C18H13ClN2O3S |
---|---|
Molecular Weight |
372.8 g/mol |
IUPAC Name |
[2-oxo-2-[(4-phenyl-1,3-thiazol-2-yl)amino]ethyl] 3-chlorobenzoate |
InChI |
InChI=1S/C18H13ClN2O3S/c19-14-8-4-7-13(9-14)17(23)24-10-16(22)21-18-20-15(11-25-18)12-5-2-1-3-6-12/h1-9,11H,10H2,(H,20,21,22) |
InChI Key |
FZYXRVSKIXVVBQ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)COC(=O)C3=CC(=CC=C3)Cl |
Canonical SMILES |
C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)COC(=O)C3=CC(=CC=C3)Cl |
Origin of Product |
United States |
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